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  4. N-(3-Cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-[(12-oxo-11-phenyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl)sulfanyl]acetamide
N-(3-Cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-[(12-oxo-11-phenyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl)sulfanyl]acetamide N-(3-Cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-[(12-oxo-11-phenyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl)sulfanyl]acetamide
Brand Name: Vulcanchem
CAS No.: 315696-21-0
VCID: VC0381451
InChI: InChI=1S/C26H22N4O2S3/c27-13-18-16-9-4-5-11-19(16)34-23(18)28-21(31)14-33-26-29-24-22(17-10-6-12-20(17)35-24)25(32)30(26)15-7-2-1-3-8-15/h1-3,7-8H,4-6,9-12,14H2,(H,28,31)
SMILES: C1CCC2=C(C1)C(=C(S2)NC(=O)CSC3=NC4=C(C5=C(S4)CCC5)C(=O)N3C6=CC=CC=C6)C#N
Molecular Formula: C26H22N4O2S3
Molecular Weight: 518.7g/mol

N-(3-Cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-[(12-oxo-11-phenyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl)sulfanyl]acetamide

CAS No.: 315696-21-0

Main Products

VCID: VC0381451

Molecular Formula: C26H22N4O2S3

Molecular Weight: 518.7g/mol

N-(3-Cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-[(12-oxo-11-phenyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl)sulfanyl]acetamide - 315696-21-0

CAS No. 315696-21-0
Product Name N-(3-Cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-[(12-oxo-11-phenyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl)sulfanyl]acetamide
Molecular Formula C26H22N4O2S3
Molecular Weight 518.7g/mol
IUPAC Name N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-[(12-oxo-11-phenyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl)sulfanyl]acetamide
Standard InChI InChI=1S/C26H22N4O2S3/c27-13-18-16-9-4-5-11-19(16)34-23(18)28-21(31)14-33-26-29-24-22(17-10-6-12-20(17)35-24)25(32)30(26)15-7-2-1-3-8-15/h1-3,7-8H,4-6,9-12,14H2,(H,28,31)
Standard InChIKey KDKFQNCJPNJDTO-UHFFFAOYSA-N
SMILES C1CCC2=C(C1)C(=C(S2)NC(=O)CSC3=NC4=C(C5=C(S4)CCC5)C(=O)N3C6=CC=CC=C6)C#N
Canonical SMILES C1CCC2=C(C1)C(=C(S2)NC(=O)CSC3=NC4=C(C5=C(S4)CCC5)C(=O)N3C6=CC=CC=C6)C#N
PubChem Compound 1633162
Last Modified Nov 11 2021
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